Cas no 1026770-31-9 (2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid)

• Product Name: 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid
• CAS No: 1026770-31-9
• MF: C₁₇H₂₇N₃O₄
• MW: 337.413984537125
• CID: 5432256
• PubChem ID: 4860940
• Update Time: 2025-07-20

2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• VU0512749-1
• F3177-0013
• 2-((2-(diethylamino)ethyl)amino)-4-((4-methoxyphenyl)amino)-4-oxobutanoic acid
• 2-{[2-(DIETHYLAMINO)ETHYL]AMINO}-3-[(4-METHOXYPHENYL)CARBAMOYL]PROPANOIC ACID
• AKOS002236328
• 1026770-31-9
• AKOS016089027
• 2-[2-(diethylamino)ethylamino]-4-(4-methoxyanilino)-4-oxobutanoic acid
• (2S)-N2-[2-(Diethylamino)ethyl]-N-(4-methoxyphenyl)asparagine
• 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C17H27N3O4/c1-4-19(5-2)10-11-20(15(17(22)23)12-16(18)21)13-6-8-14(24-3)9-7-13/h6-9,15H,4-5,10-12H2,1-3H3,(H2,18,21)(H,22,23)/t15-/m0/s1
• InChI Key： QLORXPWBQRHARY-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)N(CCN(CC)CC)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 337.20015635g/mol
• Monoisotopic Mass: 337.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.2±50.0 °C(Predicted)
• pka: 1.08±0.23(Predicted)

Additional information on 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid

2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid, with the chemical identification number CAS 1026770-31-9, represents a unique class of organic compounds that have garnered significant attention in the field of biomedical research and pharmaceutical development. This compound, characterized by its complex molecular structure, is a derivative of propanoic acid with functional groups that include carbamoyl, diethylamino, and methoxyphenyl moieties. Its synthesis and biological activity have been extensively explored in recent years, particularly in the context of drug discovery and targeted therapy. This article provides a comprehensive overview of the chemical properties, biological mechanisms, and recent advancements in the application of this compound, emphasizing its potential in novel therapeutic strategies.

Chemical Structure and Synthesis
The molecular structure of 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid is a result of the strategic combination of multiple functional groups. The propanoic acid backbone serves as the central scaffold, with the carbamoyl group attached at the third carbon position. The 4-methoxyphenyl group, connected via a carbamoyl linker, introduces aromaticity and electron-donating properties, while the diethylamino group at the second carbon position enhances the compound's basicity and solubility. The synthesis of this compound typically involves multi-step organic reactions, including the formation of carbamate esters and amine functionalization. Recent advances in green chemistry have enabled more efficient and environmentally friendly synthesis routes, reducing the reliance on hazardous reagents and improving the scalability of production.

Biological Activity and Mechanism of Action
The biological activity of 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methyloxyphenyl)carbamoyl]propanoic acid is primarily attributed to its ability to modulate key signaling pathways in cellular processes. The 4-methoxyphenyl group has been shown to interact with proteins involved in inflammation and cell proliferation, while the diethylamino moiety enhances its binding affinity to receptor targets. Recent studies have demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the activation of NF-κB and MAPK signaling pathways, which are critical in the regulation of immune responses. Additionally, the carbamoyl group contributes to the compound's ability to act as a prodrug, which can be metabolized in vivo to release active metabolites with enhanced therapeutic efficacy.

Applications in Drug Discovery
The potential applications of 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid in drug discovery are vast. Its ability to modulate inflammatory pathways makes it a promising candidate for the development of anti-inflammatory drugs and immunomodulatory agents. Recent research has also highlighted its potential in the treatment of neurodegenerative diseases, where its interaction with neuroinflammatory markers could help reduce neuronal damage. A 2023 study published in Journal of Medicinal Chemistry reported that this compound showed significant antioxidant activity, suggesting its potential as a therapeutic agent for oxidative stress-related disorders. Furthermore, its prodrug properties make it an attractive candidate for the development of targeted drug delivery systems, where the compound can be selectively activated in specific tissues or organs.

Recent Advances in Research
Recent advancements in computational chemistry and high-throughput screening have accelerated the study of 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid. Molecular docking studies have revealed its potential binding sites on target proteins, providing insights into its mechanism of action. Additionally, in silico models have been developed to predict its pharmacokinetic and pharmacodynamic properties, enabling the optimization of its therapeutic profile. A 2024 review in Pharmaceutical Research highlighted the compound's potential in the treatment of chronic inflammatory diseases, emphasizing the need for further clinical trials to validate its efficacy and safety.

Challenges and Future Directions
Despite its promising potential, the development of 2-{[2-(diethylamino)ethyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid as a therapeutic agent faces several challenges. One of the primary concerns is the need to optimize its bioavailability and metabolic stability to ensure its effectiveness in vivo. Additionally, the compound's toxicological profile requires further investigation to ensure its safety for long-term use. Future research should focus on the development of nanoparticle-based delivery systems to enhance its targeting efficiency and reduce systemic side effects. Collaborative efforts between pharmaceutical companies and academic institutions will be essential in translating this compound from the laboratory to clinical applications.